Cas no 1292289-41-8 (Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate)

Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate is a pyrimidine derivative characterized by its cyclobutyl and methylsulfonyl functional groups, which contribute to its utility in medicinal chemistry and pharmaceutical research. The compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its ester moiety enhances reactivity for further derivatization, while the methylsulfonyl group improves stability and solubility. The cyclobutyl ring introduces conformational rigidity, potentially influencing binding affinity in target interactions. This compound is valued for its synthetic flexibility and potential applications in drug discovery, making it a useful building block for researchers exploring novel pharmacophores.
Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate structure
1292289-41-8 structure
Product Name:Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
CAS No:1292289-41-8
MF:C11H14N2O4S
MW:270.304861545563
CID:2126777
Update Time:2025-06-09

Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
    • methyl 4-cyclobutyl-2-methylsulfonylpyrimidine-5-carboxylate
    • HGKWHXSDURRXBO-UHFFFAOYSA-N
    • 5-Pyrimidinecarboxylic acid, 4-cyclobutyl-2-(methylsulfonyl)-, methyl ester
    • Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
    • Inchi： 1S/C11H14N2O4S/c1-17-10(14)8-6-12-11(18(2,15)16)13-9(8)7-4-3-5-7/h6-7H,3-5H2,1-2H3
    • InChI Key： HGKWHXSDURRXBO-UHFFFAOYSA-N
    • SMILES： S(C)(C1=NC=C(C(=O)OC)C(C2CCC2)=N1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 413
  • Topological Polar Surface Area: 94.6

Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM321710-1g
Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
 1292289-41-8 95%
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Alichem
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Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
 1292289-41-8 95%
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Alichem
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Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
 1292289-41-8 95%
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Chemenu
CM321710-1g
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 1292289-41-8 95%
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Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate Related Literature

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